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Compound of Interest

Compound Name: Sucrose, monolaurate

Cat. No.: B15545749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the biodegradability and environmental impact of sucrose monolaurate. Sucrose

monolaurate, a monoester of sucrose and lauric acid, is a non-ionic surfactant with applications

in the pharmaceutical, cosmetic, and food industries. Its environmental fate and potential

ecotoxicity are critical considerations for its use and formulation in various products. While

generally considered environmentally benign, a detailed examination of available data reveals

both established knowledge and significant information gaps.

Executive Summary
Sucrose monolaurate is classified as readily biodegradable, indicating it is unlikely to persist in

the environment. This is supported by regulatory classifications and studies on similar sucrose

esters. However, there is a notable lack of publicly available, quantitative data on its aquatic

toxicity and bioaccumulation potential. While regulatory bodies suggest a low toxicity profile for

sucrose fatty acid esters, official Safety Data Sheets (SDS) frequently cite "no data available"

for key ecotoxicological endpoints. This guide synthesizes the available information, highlights

data gaps, and provides an overview of the standard methodologies used to assess the

environmental impact of substances like sucrose monolaurate.
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The primary measure of a substance's persistence in the environment is its biodegradability.

"Ready biodegradability" is a classification determined by stringent OECD (Organisation for

Economic Co-operation and Development) test guidelines, indicating that a substance will

undergo rapid and ultimate degradation in an aquatic environment.

Quantitative Data on Biodegradability
While specific test reports with detailed quantitative data for sucrose monolaurate are not

widely public, the European Chemicals Agency (ECHA) registration dossier for sucrose laurate

provides a definitive conclusion.

Parameter
Test Guideline
(Typical)

Result Source

Ready

Biodegradability

OECD 301F

(Manometric

Respirometry Test)

The substance is

readily biodegradable

according to the

OECD criteria.[1]

ECHA

Degradation

Timeframe

Aerobic and

Anaerobic Conditions

Biodegrades within

approximately five

days at 20-27°C.

(Data for Sucrose

Octanoate Esters)

USDA[2][3]

Note: The USDA data is for sucrose octanoate esters, a closely related group of sucrose fatty

acid esters, which provides strong supporting evidence for the rapid degradation of sucrose

monolaurate.

Experimental Protocol: OECD 301F - Manometric
Respirometry Test
The OECD 301F test is a standard method for assessing ready biodegradability. The following

provides a generalized methodology.

Objective: To determine the extent of biodegradation by measuring the oxygen consumed by a

microbial inoculum in the presence of the test substance.
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Methodology:

Preparation: A predetermined amount of sucrose monolaurate (as the sole carbon source) is

added to a mineral medium inoculated with microorganisms from a source like activated

sludge from a wastewater treatment plant.

Incubation: The solution is incubated in sealed vessels with a device to measure oxygen

consumption (a respirometer) for 28 days in the dark at a constant temperature (typically 20-

22°C).

Measurement: The oxygen uptake is measured continuously or at frequent intervals and is

compared to the theoretical oxygen demand (ThOD) or the chemical oxygen demand (COD).

Control and Reference: A blank control (inoculum only) and a reference control (with a

readily biodegradable substance like sodium benzoate) are run in parallel to ensure the

viability of the inoculum and the test conditions.

Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of

its ThOD within a 10-day window during the 28-day test period.

Experimental Workflow: OECD 301F
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Caption: Workflow for OECD 301F Ready Biodegradability Test.

Environmental Impact and Aquatic Toxicity
While rapid biodegradability significantly mitigates long-term environmental risk, the potential

for acute toxicity to aquatic organisms during its presence in the environment is a key

consideration. There is a significant lack of specific, quantitative aquatic toxicity data for

sucrose monolaurate in the public domain.

Quantitative Data on Aquatic Toxicity
The available information is largely qualitative or pertains to related compounds. Safety Data

Sheets for sucrose monolaurate consistently state that no quantitative data is available.
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Endpoint Test Species
Test Guideline
(Typical)

Result Source

Acute Fish

Toxicity
e.g., Danio rerio OECD 203 No data available

Multiple SDS[4]

[5]

Acute Daphnia

Toxicity
Daphnia magna OECD 202 No data available Multiple SDS

Algae Growth

Inhibition

e.g.,

Scenedesmus

subspicatus

OECD 201 No data available Multiple SDS

General

Environmental

Risk

Various N/A

Expected no

risks to the

environment.

(Data for

Sucrose

Octanoate

Esters)

U.S. EPA

Note: The U.S. EPA's conclusion is for a similar group of compounds and is based on their

rapid biodegradation and low mammalian toxicity.

Experimental Protocols for Aquatic Toxicity Testing
The following are generalized methodologies for standard aquatic toxicity tests that would be

used to evaluate sucrose monolaurate.

OECD 203: Fish, Acute Toxicity Test

Objective: To determine the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour period.

Methodology: Fish are exposed to a range of concentrations of the test substance in a

controlled environment. Mortality and sub-lethal effects are observed at 24, 48, 72, and 96

hours.

OECD 202: Daphnia sp., Acute Immobilisation Test
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Objective: To determine the concentration that immobilizes 50% of the daphnids (EC50) over

a 48-hour period.

Methodology: Young daphnids are exposed to various concentrations of the substance. The

number of immobile daphnids is recorded after 24 and 48 hours.

OECD 201: Alga, Growth Inhibition Test

Objective: To determine the effect of a substance on the growth of algae, typically expressed

as the concentration that inhibits growth by 50% (EC50) over 72 or 96 hours.

Methodology: A culture of algae is exposed to different concentrations of the substance

under standard light and temperature conditions. Algal growth is measured over time, often

by cell counts or fluorescence.

Experimental Workflow: Aquatic Toxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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